Cas no 59970-77-3 (Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]-)
59970-77-3 structure
Product Name:Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]-
CAS No:59970-77-3
MF:C11H14N2
MW:174.242262363434
CID:336648
PubChem ID:9793989
Update Time:2025-04-19
Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]-
- 3-(benzylamino)-2-methylpropanenitrile
- SCHEMBL11692070
- DTXSID60430748
- AKOS008962811
- 59970-77-3
-
- Inchi: 1S/C11H14N2/c1-10(7-12)8-13-9-11-5-3-2-4-6-11/h2-6,10,13H,8-9H2,1H3
- InChI Key: RJJWAWHPIDBRMF-UHFFFAOYSA-N
- SMILES: N(CC1C=CC=CC=1)CC(C#N)C
Computed Properties
- Exact Mass: 174.11582
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.8Ų
Experimental Properties
- PSA: 35.82
Propanenitrile, 2-methyl-3-[(phenylmethyl)amino]- Related Literature
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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